3-(2-Methoxyethyl)imidazolidin-4-one
Overview
Description
3-(2-Methoxyethyl)imidazolidin-4-one is a chemical compound with the CAS Number: 1538472-97-7 . It has a molecular weight of 144.17 and its IUPAC name is 3-(2-methoxyethyl)imidazolidin-4-one .
Molecular Structure Analysis
The molecular structure of 3-(2-Methoxyethyl)imidazolidin-4-one is represented by the InChI Code: 1S/C6H12N2O2/c1-10-3-2-8-5-7-4-6(8)9/h7H,2-5H2,1H3 . This indicates that the compound contains 6 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
3-(2-Methoxyethyl)imidazolidin-4-one has a molecular weight of 144.17 .Scientific Research Applications
Catalysis in Organic Synthesis
3-(2-Methoxyethyl)imidazolidin-4-one derivatives are utilized as catalysts in organic synthesis, particularly in the catalytic synthesis of imidazolidin-2-ones and benzimidazolidin-2-ones . These compounds serve as intermediates in the production of various pharmaceuticals and biologically active molecules.
Pharmaceutical Applications
In pharmaceutical research, this compound is explored for its potential as a building block for the synthesis of novel drugs. Its structure is a key feature in the design of drugs with antioxidant and antimicrobial activities . It’s also investigated for its role in the synthesis of heterocyclic compounds that could lead to new therapeutic agents.
Material Science
The compound’s properties are of interest in material science, where it may be used in the development of new materials with specific characteristics. Its molecular structure could be beneficial in creating polymers or coatings with unique properties .
Environmental Science
Research into the environmental applications of 3-(2-Methoxyethyl)imidazolidin-4-one includes its use in environmental remediation processes. Its chemical properties might be harnessed to neutralize or remove pollutants from various ecosystems .
Biochemistry Research
In biochemistry, this compound is studied for its interactions with biological molecules. It could play a role in understanding enzyme mechanisms or in the development of biochemical assays .
Industrial Uses
Industrially, 3-(2-Methoxyethyl)imidazolidin-4-one may be used in the manufacture of fine chemicals or as an intermediate in various chemical processes. Its stability and reactivity make it a valuable component in industrial chemistry .
Future Directions
The synthesis and application of imidazolidin-4-one derivatives, including 3-(2-Methoxyethyl)imidazolidin-4-one, is an area of ongoing research . The development of new methods for the synthesis of these derivatives is considered an urgent task . The potential therapeutic role of these compounds in various diseases, including colorectal cancer, is also being explored .
properties
IUPAC Name |
3-(2-methoxyethyl)imidazolidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2/c1-10-3-2-8-5-7-4-6(8)9/h7H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKCWYPJIFEYDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CNCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Methoxyethyl)imidazolidin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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